N-[2-[[Cyano-(2-methylphenyl)methyl]amino]-2-oxoethyl]benzamide

• IUPAC Name: N-[2-[[cyano-(2-methylphenyl)methyl]amino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C18H17N3O2/c1-13-7-5-6-10-15(13)16(11-19)21-17(22)12-20-18(23)14-8-3-2-4-9-14/h2-10,16H,12H2,1H3,(H,20,23)(H,21,22)
• InChI Key: NAYCEOJKRREEFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C#N)NC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines. In the case of cyanoacetamide derivatives, they can be prepared by treating various substituted aryl or heteryl amines with alkyl cyanoacetates. The reaction can take place under different conditions, including stirring without solvent and/or heat, stirring without solvent at steam bath, or fusion.

Chemical Reactions Analysis

Cyanoacetamide derivatives are considered important precursors for heterocyclic synthesis. They can react with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can participate in various condensation and substitution reactions.

Scientific Research Applications

Benzamide Derivatives in Research and Medicine

Metabolite Monitoring : Research on benzene and acrylamide metabolites in human biomonitoring highlights the use of benzamide derivatives in assessing exposure to carcinogenic substances. Benzene metabolite analysis, for instance, has been employed to evaluate exposure levels in populations, offering insights into environmental health risks (Schwedler et al., 2020).

Radiolabeled Benzamides for Melanoma Imaging : Studies on radiolabeled benzamides, such as [iodine-123]-(S)-IBZM, have explored their application in detecting melanoma metastases. This research demonstrates the potential of benzamide compounds in enhancing diagnostic capabilities for certain cancers (Maffioli et al., 1994).

Serotonin Transporter Imaging : Benzamide derivatives have also been investigated for their ability to image the serotonin transporter using positron emission tomography (PET). This research has implications for studying neuropsychiatric disorders and developing novel therapeutic strategies (Houle et al., 2000).

Add-on Treatment in Schizophrenia : The use of benzamides as add-on treatment in schizophrenia has been explored, with findings suggesting potential benefits in improving symptoms and cognitive functions. This line of research offers hope for enhancing treatment outcomes in psychiatric conditions (Lane et al., 2013).